![molecular formula C23H24ClN3O2 B4285134 4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide](/img/structure/B4285134.png)
4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide
Overview
Description
4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a selective antagonist of the dopamine D3 receptor and has been shown to have promising effects in the treatment of several neurological disorders. In
Scientific Research Applications
4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in several neurological disorders, including drug addiction, schizophrenia, and Parkinson's disease. In preclinical studies, this compound has been shown to reduce drug-seeking behavior and relapse in animal models of drug addiction. In addition, this compound has been shown to improve cognitive function in animal models of schizophrenia and Parkinson's disease.
Mechanism of Action
4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide acts as a selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic system of the brain. The mesolimbic system is involved in reward processing and motivation, and dysregulation of this system has been implicated in several neurological disorders. By blocking the dopamine D3 receptor, this compound reduces the activity of the mesolimbic system, which may contribute to its therapeutic effects in drug addiction, schizophrenia, and Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. In addition to its effects on the mesolimbic system, this compound has been shown to modulate the activity of other neurotransmitter systems, including the glutamate and GABA systems. This compound has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects in neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide is its well-established synthesis method, which allows for easy replication by research groups. In addition, this compound has been extensively studied in animal models, which has provided valuable insights into its potential therapeutic applications. However, one of the limitations of this compound is its selectivity for the dopamine D3 receptor, which may limit its potential therapeutic applications in certain neurological disorders.
Future Directions
There are several future directions for the study of 4-(5-chloro-2-methoxybenzyl)-N-1-naphthyl-1-piperazinecarboxamide. One potential direction is the development of more selective dopamine D3 receptor antagonists, which may have improved therapeutic efficacy. Another potential direction is the investigation of the long-term effects of this compound on neurotransmitter systems and behavior. Finally, the potential therapeutic applications of this compound in other neurological disorders, such as depression and anxiety, warrant further investigation.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications in several neurological disorders. The synthesis method of this compound has been well-established, and its mechanism of action involves the selective antagonism of the dopamine D3 receptor. This compound has several biochemical and physiological effects in animal models, and its potential therapeutic applications warrant further investigation.
Properties
IUPAC Name |
4-[(5-chloro-2-methoxyphenyl)methyl]-N-naphthalen-1-ylpiperazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN3O2/c1-29-22-10-9-19(24)15-18(22)16-26-11-13-27(14-12-26)23(28)25-21-8-4-6-17-5-2-3-7-20(17)21/h2-10,15H,11-14,16H2,1H3,(H,25,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXOQKUZUIHPJSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)CN2CCN(CC2)C(=O)NC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.